2-Methanesulfonamido-5-benzylthiothiazole

• CAS No.: 62557-37-3
• Molecular Formula: C11H12N2O2S3
• Molecular Weight: 300.4 g/mol
• IUPAC Name: N-(5-benzylsulfanyl-1,3-thiazol-2-yl)methanesulfonamide
• InChI: InChI=1S/C11H12N2O2S3/c1-18(14,15)13-11-12-7-10(17-11)16-8-9-5-3-2-4-6-9/h2-7H,8H2,1H3,(H,12,13)
• InChI Key: UHNFMWPICRKJOL-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)NC1=NC=C(S1)SCC2=CC=CC=C2

Description

2-Methanesulfonamido-5-benzylthiothiazole is a useful research compound. Its molecular formula is C11H12N2O2S3 and its molecular weight is 300.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of 2-amino-5-benzylthiothiazole (6.7 g.) and pyridine (50 ml.) was dropwise added mesyl chloride (10.3 g.) over 15 minutes under ice-cooling and stirring, and the mixture was stirred for 3.5 hours at room temperature. After the reaction, the reaction mixture was poured into ice-water (300 ml.), and the precipitates were collected by filtration and then washed with water. The precipitates were added to 1 N sodium hydroxide aqueous solution (50 ml.), and the mixture was heated at 60° C. to produce a solution. The solution was treated with activated carbon and then neutralized. The precipitates were collected by filtration, washed with water and then dried to give powder of 2-methanesulfonamido-5-benzylthiothiazole (7.7 g.), mp 159° to 162° C.